2-(4-bromophenoxy)-N-(1-hydroxy-2-methylbutan-2-yl)acetamide

• IUPAC Name: 2-(4-bromophenoxy)-N-(1-hydroxy-2-methylbutan-2-yl)acetamide
• InChI: InChI=1S/C13H18BrNO3/c1-3-13(2,9-16)15-12(17)8-18-11-6-4-10(14)5-7-11/h4-7,16H,3,8-9H2,1-2H3,(H,15,17)
• InChI Key: VFEBASVSDNHXAN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CO)NC(=O)COC1=CC=C(C=C1)Br
• Molecular Formula: C13H18BrNO3
• Molecular Weight: 316.19 g/mol

Description

2-(4-bromophenoxy)-N-(1-hydroxy-2-methylbutan-2-yl)acetamide, also known as Compound A, is a synthetic compound that has been studied for its potential therapeutic applications.

Mechanism of Action

2-(4-bromophenoxy)-N-(1-hydroxy-2-methylbutan-2-yl)acetamide A has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins that contribute to inflammation and cancer growth. It also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the cellular defense against oxidative stress.
Biochemical and Physiological Effects:
2-(4-bromophenoxy)-N-(1-hydroxy-2-methylbutan-2-yl)acetamide A has been shown to reduce inflammation and tumor growth in preclinical studies. It also has neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-bromophenoxy)-N-(1-hydroxy-2-methylbutan-2-yl)acetamide A is its selectivity for COX-2 inhibition, which may reduce the risk of gastrointestinal side effects compared to non-selective COX inhibitors. However, its limited solubility and stability may pose challenges for formulation and storage.

Future Directions

Further research is needed to explore the potential therapeutic applications of 2-(4-bromophenoxy)-N-(1-hydroxy-2-methylbutan-2-yl)acetamide A in various diseases, including cancer, inflammation, and neurological disorders. Future studies could also investigate the optimal dosing and delivery methods for 2-(4-bromophenoxy)-N-(1-hydroxy-2-methylbutan-2-yl)acetamide A, as well as its potential interactions with other drugs. Additionally, the development of more stable and soluble formulations of 2-(4-bromophenoxy)-N-(1-hydroxy-2-methylbutan-2-yl)acetamide A could improve its potential for clinical use.

Synthesis Methods

2-(4-bromophenoxy)-N-(1-hydroxy-2-methylbutan-2-yl)acetamide A can be synthesized through the reaction of 4-bromophenol with 2-amino-2-methyl-1-propanol in the presence of acetic anhydride and a catalyst. The resulting intermediate is then reacted with acetic anhydride and acetic acid to yield 2-(4-bromophenoxy)-N-(1-hydroxy-2-methylbutan-2-yl)acetamide A.

Scientific Research Applications

2-(4-bromophenoxy)-N-(1-hydroxy-2-methylbutan-2-yl)acetamide A has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. It has been shown to have anti-inflammatory and anti-tumor properties in preclinical studies.